Cas no 647008-10-4 (2-Oxazolidinone, 4-[(acetyloxy)methyl]-)

2-Oxazolidinone, 4-[(acetyloxy)methyl]- structure
647008-10-4 structure
Product Name:2-Oxazolidinone, 4-[(acetyloxy)methyl]-
CAS No:647008-10-4
MF:C6H9NO4
MW:159.139961957932
CID:418850
PubChem ID:18723623
Update Time:2025-04-19

2-Oxazolidinone, 4-[(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 4-[(acetyloxy)methyl]-
    • (2-oxo-1,3-oxazolidin-4-yl)methyl acetate
    • 647008-10-4
    • DTXSID30595833
    • SCHEMBL13219199
    • Inchi: 1S/C6H9NO4/c1-4(8)10-2-5-3-11-6(9)7-5/h5H,2-3H2,1H3,(H,7,9)
    • InChI Key: PYGFRLHVPKAVGF-UHFFFAOYSA-N
    • SMILES: O1C(NC(COC(C)=O)C1)=O

Computed Properties

  • Exact Mass: 159.05317
  • Monoisotopic Mass: 159.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
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